6-imino-7-(2-morpholin-4-ylethyl)-2-oxo-N-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• IUPAC Name: 6-imino-7-(2-morpholin-4-ylethyl)-2-oxo-N-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C26H28N6O3/c27-23-20(25(33)28-10-9-19-6-2-1-3-7-19)18-21-24(29-22-8-4-5-11-31(22)26(21)34)32(23)13-12-30-14-16-35-17-15-30/h1-8,11,18,27H,9-10,12-17H2,(H,28,33)
• InChI Key: DYFCAFSMWVYPDN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C3=C(C=C(C2=N)C(=O)NCCC4=CC=CC=C4)C(=O)N5C=CC=CC5=N3
• Molecular Formula: C26H28N6O3
• Molecular Weight: 472.5 g/mol

Description

This compound is a structurally complex triazatricyclo carboxamide derivative characterized by a morpholin-4-ylethyl substituent at the 7-position and a phenylethyl group at the N-terminus. The morpholino group enhances solubility and pharmacokinetic properties, while the phenylethyl moiety may contribute to lipophilicity and membrane permeability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-7-(2-morpholin-4-ylethyl)-2-oxo-N-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the tricyclic core, introduction of the morpholine ring, and attachment of the phenylethyl group. The reaction conditions often involve the use of strong bases, high temperatures, and inert atmospheres to ensure the desired transformations occur efficiently.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques. The scalability of the synthesis is crucial for its application in large-scale production.

Chemical Reactions Analysis

Types of Reactions

6-imino-7-(2-morpholin-4-ylethyl)-2-oxo-N-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxo derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, specific solvents, and sometimes catalysts to enhance the reaction rates.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce amine derivatives. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives with varying properties.

Scientific Research Applications

6-imino-7-(2-morpholin-4-ylethyl)-2-oxo-N-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: It is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 6-imino-7-(2-morpholin-4-ylethyl)-2-oxo-N-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, or other proteins, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity, alteration of signal transduction pathways, or induction of cell death in cancer cells.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

A closely related compound is 6-imino-7-(2-methoxyethyl)-N-[2-(morpholin-4-yl)ethyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide (CAS 867136-78-5). The primary difference lies in the substituent at the 7-position: the target compound features a morpholin-4-ylethyl group, whereas the analog has a methoxyethyl group (Figure 1). For instance, the morpholino group’s tertiary amine may facilitate stronger hydrogen bonding compared to the methoxy group’s ether linkage, which is less polar .

Property	Target Compound	CAS 867136-78-5 Analog
7-position substituent	2-Morpholin-4-ylethyl	2-Methoxyethyl
Polarity	Higher (due to morpholino N)	Lower (methoxy group)
Therapeutic Potential	Hypothesized kinase inhibition	Undisclosed in evidence

Figure 1 : Structural comparison of substituents at the 7-position.

Impact of Substituent Variations

• Morpholin-4-ylethyl vs. In contrast, the methoxyethyl group may prioritize lipophilicity, favoring membrane penetration .
• Phenylethyl vs. Aromatic Aldehyde Derivatives : The phenylethyl group in the target compound could enhance hydrophobic interactions in protein-binding pockets, whereas aromatic aldehyde-derived substituents (as in ) might form Schiff bases, enabling covalent binding modes .

Research Findings and Hypotheses

Antimicrobial Potential: Morpholino-containing compounds (e.g., ’s cephalosporins) often exhibit enhanced bioavailability and antimicrobial activity, suggesting the target compound may share similar applications .

Enzyme Inhibition : The triazatricyclo scaffold’s rigidity may mimic natural substrates of enzymes like cyclin-dependent kinases (CDKs) or proteases, making it a candidate for anticancer drug development .

Synthetic Challenges : The complexity of the triazatricyclo framework necessitates advanced crystallization and structural analysis tools (e.g., SIR97 for X-ray refinement), as highlighted in .